Cas no 2740-94-5 (1-Benzyl-3-methyl-2-thiourea)

• Product Name: 1-Benzyl-3-methyl-2-thiourea
• CAS No: 2740-94-5
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• MDL: MFCD00004924
• CID: 257430
• PubChem ID: 2735489
• Update Time: 2025-04-19

1-Benzyl-3-methyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-methyl-N'-(phenylmethyl)-
• 1-BENZYL-3-METHYL-2-THIOUREA
• 1-benzyl-3-methylthiourea
• 1-benzyl-3-methyl-thiourea
• 1-methyl-3-benzylthiourea
• 3-Benzyl-1-methylthiourea
• N-Benzyl-N'-methyl-thioharnstoff
• N-benzyl-N'-methylthiourea
• NS00028298
• SCHEMBL1396191
• 1-methyl-3-(phenylmethyl)thiourea
• EINECS 220-369-3
• DTXSID70181830
• A819054
• UNII-XX5FUH5JS5
• CAA74094
• MFCD00004924
• Thiourea, N-methyl-N'-(phenylmethyl)-
• N-Benzyl-N'-methylthiourea #
• 1-methyl-3-benzyl thiourea
• FT-0634463
• XX5FUH5JS5
• 2740-94-5
• N-METHYL-N'-(PHENYLMETHYL)THIOUREA
• AKOS003715043
• 1-Benzyl-3-methyl-2-thiourea

• MDL： MFCD00004924
• Inchi： 1S/C9H12N2S/c1-10-9(12)11-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H2,10,11,12)
• InChI Key： GDUBTTXVKWIAKV-UHFFFAOYSA-N
• SMILES： S=C(NC)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07200
• Monoisotopic Mass: 180.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Color/Form: solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 74 °C
• Boiling Point: 281.7±33.0 °C at 760 mmHg
• Flash Point: 124.2±25.4 °C
• Refractive Index: 1.596
• PSA: 56.15000
• LogP: 2.06230
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Benzyl-3-methyl-2-thiourea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3335
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives